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Compound of Interest

Compound Name:
2-Amino-N-(3,5-

dimethoxyphenyl)acetamide

CAS No.: 1017029-28-5

Cat. No.: B3199652

Get Quote

Executive Summary & Molecule Profile
2-Amino-N-(3,5-dimethoxyphenyl)acetamide is a glycinamide derivative often utilized in

preclinical research as a scaffold for Vascular Adhesion Protein-1 (VAP-1) inhibitors,

anticonvulsants, or ion channel modulators.

Successful in vivo data generation requires overcoming two primary challenges inherent to this

structure:

Solubility: The lipophilic 3,5-dimethoxy phenyl ring reduces aqueous solubility at neutral pH.

Stability: The primary

-amino amide moiety is susceptible to cyclization (diketopiperazine formation) or hydrolysis
under extreme pH conditions.

This guide provides validated protocols for Intravenous (IV) and Oral (PO) administration,

leveraging the molecule's basic nitrogen (pKa ~8.2) for salt formation.
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Physicochemical Profile
Property Value (Approx.)

Implication for
Formulation

Molecular Weight 210.23 g/mol High permeability potential.

LogP 0.9 – 1.2
Moderately lipophilic; requires

co-solvents or salt form for IV.

pKa (Basic) 8.0 – 8.5

Critical: Protonation at pH <

6.0 significantly enhances

solubility.

H-Bond Donors
2 (

, Amide NH)

Good potential for aqueous

interaction if ionized.

Physical State Crystalline Solid

Prone to polymorphism; check

melting point (typically 85–

117°C).

Formulation Decision Matrix
Do not default to DMSO. Use this logic flow to select the physiologically appropriate vehicle.
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Start: Define Study Route

Route of Administration?

Intravenous (IV) Oral (PO)

Check Aqueous Solubility
(pH 4.5 - 5.5)

Method A: In Situ Salt
(Saline + 1.0 eq HCl)

If Solution Required

Method C: Suspension
(0.5% MC + 0.1% Tween 80)

Standard

Soluble > 5 mg/mL?

Yes (Preferred)

Method B: Co-Solvent System
(PEG400 / Water)

No (Lipophilic)

Click to download full resolution via product page

Figure 1: Formulation Decision Tree. Method A is the preferred route for IV to minimize vehicle

toxicity.

Detailed Experimental Protocols
Protocol A: In Situ Salt Formation (Preferred for IV)
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Rationale: The primary amine on the glycine moiety is basic. Reacting it with stoichiometric

Hydrochloric Acid (HCl) generates the water-soluble hydrochloride salt in situ, avoiding the

toxicity of organic solvents like DMSO or DMA.

Reagents:

0.1 N HCl (Sterile)

0.9% Saline (Sterile)

pH Meter (Micro-probe)

Step-by-Step:

Weighing: Weigh the required amount of 2-Amino-N-(3,5-dimethoxyphenyl)acetamide
(Free Base) into a sterile glass vial.

Stoichiometry: Calculate the molar equivalent of HCl.

Calculation:

Acidification: Add 1.05 equivalents of 0.1 N HCl directly to the powder. Vortex for 1–2

minutes. The solution should become clear.

Dilution: Slowly add 0.9% Saline to reach the final target volume.

pH Adjustment: Check pH. It should be between 4.5 and 5.5.

Critical: If pH < 4.0, back-titrate carefully with 0.1 N NaOH to pH 5.0 to prevent injection

site irritation.

Filtration: Pass through a 0.22 µm PES syringe filter.

Protocol B: Co-Solvent System (Rescue Formulation)
Rationale: If the salt form precipitates or if the compound is being co-administered with pH-

sensitive agents, use a PEG-based vehicle. This is based on the "DPP" vehicle strategy used

for lipophilic acetamides.
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Vehicle Composition:

5% DMSO (Solubilizer)

40% PEG 400 (Co-solvent)[1][2]

55% Water for Injection (Diluent)

Step-by-Step:

Dissolve compound completely in 100% DMSO (5% of final volume). Vortex until clear.

Add PEG 400 (40% of final volume) to the DMSO concentrate. Vortex.

Note: The solution will warm up (exothermic). Allow to cool to RT.

Slowly add Water (55% of final volume) while vortexing.

Observation: If cloudiness (precipitation) occurs immediately, the compound is too

lipophilic for this concentration. Reduce concentration or switch to Protocol C.

Protocol C: Oral Suspension (Standard PO)
Rationale: For oral gavage, a homogeneous suspension is preferred over a solution to prevent

rapid

spikes and gastric irritation.

Vehicle: 0.5% (w/v) Methylcellulose (MC) + 0.1% Tween 80 in water.

Workflow:

Wetting: Weigh the compound into a mortar. Add Tween 80 (undiluted) dropwise to "wet" the

powder, creating a paste.

Levigation: Grind the paste to break up aggregates.

Dispersion: Slowly add the 0.5% MC solution while triturating (grinding) continuously to form

a uniform milky suspension.
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Sonication: Sonicate for 10 minutes to ensure particle size uniformity.

Quality Control & Stability
HPLC Verification
Before in vivo use, verify the concentration and stability, as glycinamides can degrade.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide bond).

Stability Warning
Diketopiperazine Formation: At neutral/basic pH (pH > 7.5) and elevated temperatures, 2-

amino-acetamides can dimerize.

Storage: Store formulations at 4°C and use within 24 hours. Do not freeze formulated

solutions (precipitation risk).

In Vivo Administration Guidelines
Parameter Mouse (25g) Rat (250g) Notes

Max IV Volume 5 mL/kg (125 µL) 5 mL/kg (1.25 mL)
Slow bolus (15-30

sec).

Max PO Volume 10 mL/kg (250 µL) 10 mL/kg (2.5 mL)
Use flexible gavage

needle.

pH Tolerance 4.5 – 8.0 4.5 – 8.0
Avoid pH < 4.5 for IV

to prevent hemolysis.

Observation Tail vein irritation Hematuria

Check urine for

crystallization if dose

> 50 mg/kg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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